4-Aminobiphenyl |A-D-Glucuronide Sodium Salt 4-Aminobiphenyl |A-D-Glucuronide Sodium Salt
Brand Name: Vulcanchem
CAS No.: 116490-30-3
VCID: VC0027954
InChI: InChI=1S/C18H19NO6.Na/c20-13-14(21)16(18(23)24)25-17(15(13)22)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9,13-17,19-22H,(H,23,24);/q;+1/p-1/t13-,14-,15+,16-,17+;/m0./s1
SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]
Molecular Formula: C18H18NNaO6
Molecular Weight: 367.333

4-Aminobiphenyl |A-D-Glucuronide Sodium Salt

CAS No.: 116490-30-3

Cat. No.: VC0027954

Molecular Formula: C18H18NNaO6

Molecular Weight: 367.333

* For research use only. Not for human or veterinary use.

4-Aminobiphenyl |A-D-Glucuronide Sodium Salt - 116490-30-3

Specification

CAS No. 116490-30-3
Molecular Formula C18H18NNaO6
Molecular Weight 367.333
IUPAC Name sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(4-phenylanilino)oxane-2-carboxylate
Standard InChI InChI=1S/C18H19NO6.Na/c20-13-14(21)16(18(23)24)25-17(15(13)22)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9,13-17,19-22H,(H,23,24);/q;+1/p-1/t13-,14-,15+,16-,17+;/m0./s1
Standard InChI Key ZXJUCVIKNNGTAE-LXLGGMPYSA-M
SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)NC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]

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